N-isopropyl-4-[(2,2,2-trifluoroethoxy)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-isopropyl-4-[(2,2,2-trifluoroethoxy)methyl]benzamide, also known as TFE-IBO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
N-isopropyl-4-[(2,2,2-trifluoroethoxy)methyl]benzamide acts as a sigma-1 receptor agonist, which is a transmembrane protein that is involved in various cellular functions, including calcium signaling, ion channel regulation, and protein folding. Activation of the sigma-1 receptor by this compound leads to the modulation of various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-κB pathway, which are involved in cell proliferation, survival, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of calcium signaling, the inhibition of cell proliferation, and the induction of apoptosis. This compound has also been shown to have neuroprotective effects in various models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
N-isopropyl-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has several advantages for lab experiments, including its high potency and selectivity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound has some limitations, including its poor solubility in aqueous solutions, which can limit its use in some experimental settings.
Future Directions
There are several future directions for the study of N-isopropyl-4-[(2,2,2-trifluoroethoxy)methyl]benzamide, including the development of new compounds based on the this compound scaffold with improved pharmacological properties, the investigation of the role of the sigma-1 receptor in various disease states, and the exploration of the potential therapeutic applications of this compound in various fields, such as neurology and oncology. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its downstream signaling pathways.
Synthesis Methods
N-isopropyl-4-[(2,2,2-trifluoroethoxy)methyl]benzamide is synthesized through a multi-step process that involves the reaction of 4-aminobenzamide with 2,2,2-trifluoroethyl chloroformate in the presence of a base, followed by the reaction of the resulting intermediate with isopropylamine. The final product is obtained after purification through column chromatography.
Scientific Research Applications
N-isopropyl-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been used as a tool to study the role of the sigma-1 receptor in the central nervous system. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new anticancer drugs. In drug discovery, this compound has been used as a scaffold for the development of new compounds with improved pharmacological properties.
Properties
IUPAC Name |
N-propan-2-yl-4-(2,2,2-trifluoroethoxymethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3NO2/c1-9(2)17-12(18)11-5-3-10(4-6-11)7-19-8-13(14,15)16/h3-6,9H,7-8H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOZSNUSRAYBHSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=C(C=C1)COCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.